N-(3,5-dichlorophenyl)-2-[(phenylsulfonyl)amino]benzamide
Overview
Description
N-(3,5-dichlorophenyl)-2-[(phenylsulfonyl)amino]benzamide, commonly known as DPC 423, is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a member of the benzamide family of compounds, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of DPC 423 involves its binding to specific sites on ion channels, which leads to a decrease in their activity. This effect is thought to be due to the ability of DPC 423 to stabilize the closed state of the channel, preventing the flow of ions through the membrane. The exact mechanism by which DPC 423 achieves this effect is still under investigation.
Biochemical and Physiological Effects
DPC 423 has been shown to have a variety of biochemical and physiological effects. In addition to its ion channel inhibitory activity, it has been shown to have anti-inflammatory and analgesic effects. It has also been shown to inhibit the growth of certain cancer cell lines, although the mechanism behind this effect is not yet fully understood.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DPC 423 in lab experiments is its selectivity for certain ion channels. This allows researchers to investigate the specific roles of these channels in cellular function without affecting other channels or processes. However, one limitation of DPC 423 is that it may have off-target effects on other proteins or cellular processes, which could complicate the interpretation of experimental results.
Future Directions
There are many potential future directions for the study of DPC 423. One area of interest is in the development of more selective compounds that can target specific ion channels with even greater precision. Another area of interest is in the investigation of the anti-inflammatory and anti-cancer effects of DPC 423, and the development of related compounds with improved efficacy. Overall, the study of DPC 423 has the potential to lead to new insights into the roles of ion channels in cellular function, as well as the development of new therapeutic agents for a variety of diseases.
Scientific Research Applications
DPC 423 has been studied for its potential applications in various scientific research fields. One of the main areas of interest is in the study of ion channels, which are important for many physiological processes. DPC 423 has been shown to selectively inhibit the activity of certain ion channels, making it a valuable tool for investigating their roles in cellular function.
properties
IUPAC Name |
2-(benzenesulfonamido)-N-(3,5-dichlorophenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14Cl2N2O3S/c20-13-10-14(21)12-15(11-13)22-19(24)17-8-4-5-9-18(17)23-27(25,26)16-6-2-1-3-7-16/h1-12,23H,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STEHLMSNAQDCGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=CC(=CC(=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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